Cas no 61222-83-1 (Hexanoyl chloride, 4-bromo-)

Hexanoyl chloride, 4-bromo- structure
Hexanoyl chloride, 4-bromo- structure
Product Name:Hexanoyl chloride, 4-bromo-
CAS No:61222-83-1
MF:C6H10BrClO
MW:213.500000476837
CID:487762
PubChem ID:71398002
Update Time:2025-04-19

Hexanoyl chloride, 4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Hexanoyl chloride, 4-bromo-
    • 4-bromohexanoyl chloride
    • SCHEMBL4078655
    • DTXSID40819456
    • 61222-83-1
    • Inchi: 1S/C6H10BrClO/c1-2-5(7)3-4-6(8)9/h5H,2-4H2,1H3
    • InChI Key: IRRPCVGEZFKKQH-UHFFFAOYSA-N
    • SMILES: BrC(CC)CCC(=O)Cl

Computed Properties

  • Exact Mass: 211.9604
  • Monoisotopic Mass: 211.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.